Cas no 2171220-70-3 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid)
(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid
- (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxypropanoic acid
- 2171220-70-3
- EN300-1516375
-
- Inchi: 1S/C25H21FN2O6/c26-21-11-14(9-10-19(21)23(30)28-22(12-29)24(31)32)27-25(33)34-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20,22,29H,12-13H2,(H,27,33)(H,28,30)(H,31,32)/t22-/m0/s1
- InChI Key: YRKALLZLRIQORB-QFIPXVFZSA-N
- SMILES: FC1C=C(C=CC=1C(N[C@H](C(=O)O)CO)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 464.13836456g/mol
- Monoisotopic Mass: 464.13836456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 729
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 125Ų
(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1516375-0.05g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171220-70-3 | 0.05g |
$2044.0 | 2023-05-26 | ||
| Enamine | EN300-1516375-0.1g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171220-70-3 | 0.1g |
$2142.0 | 2023-05-26 | ||
| Enamine | EN300-1516375-0.25g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171220-70-3 | 0.25g |
$2239.0 | 2023-05-26 | ||
| Enamine | EN300-1516375-0.5g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171220-70-3 | 0.5g |
$2336.0 | 2023-05-26 | ||
| Enamine | EN300-1516375-1.0g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171220-70-3 | 1g |
$2433.0 | 2023-05-26 | ||
| Enamine | EN300-1516375-2.5g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171220-70-3 | 2.5g |
$4771.0 | 2023-05-26 | ||
| Enamine | EN300-1516375-5.0g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171220-70-3 | 5g |
$7058.0 | 2023-05-26 | ||
| Enamine | EN300-1516375-10.0g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171220-70-3 | 10g |
$10464.0 | 2023-05-26 | ||
| Enamine | EN300-1516375-50mg |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171220-70-3 | 50mg |
$2044.0 | 2023-09-27 | ||
| Enamine | EN300-1516375-100mg |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxypropanoic acid |
2171220-70-3 | 100mg |
$2142.0 | 2023-09-27 |
(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid
Comprehensive Overview of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid (CAS No. 2171220-70-3)
The compound (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid (CAS No. 2171220-70-3) is a highly specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a fluorophenyl moiety, makes it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and enzyme inhibition studies.
In recent years, the demand for fluorinated compounds like (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid has surged, driven by advancements in precision medicine and proteomics. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability and binding affinity, making them ideal candidates for drug discovery. This compound's Fmoc-protected amino acid structure also aligns with the growing trend of solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology and therapeutic development.
One of the most searched questions in scientific databases and AI-driven platforms revolves around the synthetic pathways and applications of Fmoc-amino acids. The (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid exemplifies how fluorine substitution can modulate pharmacokinetic properties, a topic of high interest in medicinal chemistry. Additionally, its role in peptide-based therapeutics—such as anticancer agents and antimicrobial peptides—has been explored in recent peer-reviewed studies, further elevating its relevance in biomedical research.
From an SEO perspective, keywords like "Fmoc-protected fluorinated amino acids", "CAS 2171220-70-3 applications", and "peptide synthesis building blocks" are frequently queried by researchers and pharmaceutical professionals. This reflects the compound's niche yet critical role in high-value research. Moreover, the integration of AI-assisted drug design tools has accelerated the exploration of such compounds, with machine learning models predicting their interaction profiles and bioactivity.
In conclusion, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid (CAS No. 2171220-70-3) represents a cutting-edge tool in modern chemistry and drug development. Its combination of Fmoc protection, fluorine chemistry, and hydroxypropanoic acid backbone offers unparalleled versatility for innovative therapeutic solutions. As the scientific community continues to prioritize sustainable synthesis methods and personalized medicine, this compound is poised to remain a focal point in advanced research.
2171220-70-3 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)